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Compound of Interest

Compound Name: 10-Bromo-1-decene

Cat. No.: B1332156 Get Quote

Technical Guide: 10-Bromo-1-decene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 10-Bromo-1-decene, a versatile

bifunctional molecule utilized in various fields of organic synthesis. It serves as a key building

block for introducing a C10 alkenyl chain in the development of novel molecules, including

pharmaceutical intermediates and specialized polymers.

Chemical Identifiers
IUPAC Name: 10-bromodec-1-ene[1]

SMILES String: C=CCCCCCCCCBr[1]

CAS Number: 62871-09-4[1]

Molecular Formula: C₁₀H₁₉Br[2][3]

Molecular Weight: 219.16 g/mol

Physicochemical Properties
The following table summarizes the key quantitative data for 10-Bromo-1-decene. This

information is critical for its proper handling, storage, and application in experimental settings.
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Property Value Reference

Appearance
Colorless to almost colorless,

clear liquid
[2][3]

Density 1.092 g/mL at 25 °C

Boiling Point 50 °C at 0.3 mmHg

Flash Point
96.67 °C (206.0 °F) - closed

cup

Refractive Index n20/D 1.4660

Purity (Assay) ≥97% [2]

Synthesis and Reactivity
10-Bromo-1-decene is a valuable intermediate due to its two reactive sites: the terminal

alkene and the primary alkyl bromide. This allows for orthogonal chemical modifications,

making it a popular reagent in multi-step syntheses.

General Synthesis Pathway
The most common laboratory synthesis of 10-Bromo-1-decene involves the bromination of the

corresponding alcohol, 9-decen-1-ol. A prevalent method for this transformation is the Appel

reaction, which utilizes triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄).
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Reactants

Reaction Process

Workup & Purification

9-decen-1-ol

Combine reactants in CH₂Cl₂ at 0 °C

Triphenylphosphine (PPh₃) Carbon Tetrabromide (CBr₄) Dichloromethane (CH₂Cl₂)

Stir at room temperature for ~14 hours

Silica gel column chromatography (Eluent: Hexane)

Solvent removal under vacuum

10-Bromo-1-decene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 10-Bromo-1-decene via the Appel reaction.

Experimental Protocol: Synthesis from 9-decen-1-ol
The following protocol is a detailed methodology for the synthesis of 10-Bromo-1-decene.[3]

Preparation: To a round-bottom flask, add 9-decen-1-ol (10.0 g, 64.1 mmol) and

dichloromethane (300 mL).
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Cooling: Cool the mixture to 0 °C using an ice bath.

Addition of Reagents: Subsequently, add triphenylphosphine (21.8 g, 83.1 mmol) and carbon

tetrabromide (27.6 g, 83.2 mmol) to the cooled mixture.

Reaction: Allow the reaction mixture to warm slowly to room temperature over one hour.

Continue stirring for an additional 14 hours.

Purification: After the reaction is complete, purify the crude product by silica gel column

chromatography, using hexane as the eluent.

Isolation: Remove the solvent under vacuum to yield 10-bromo-1-decene as a colorless,

transparent liquid (Expected yield: ~100%).

Key Reactions
10-Bromo-1-decene can be used to synthesize a variety of compounds, including:

4′-(9-decenyloxy) biphenyl-4-carboxylic acid methyl ester.

9-decenylmagnesium bromide, which can then be used in the preparation of other molecules

like (R)-tridec-12-en-2-ol.

It can also undergo a reduction reaction with reagents such as 2-propylbenzo[d][2]

[4]dioxaborole (PBD) and Bu₃SnH to yield 1-decene.

Applications in Research and Development
The bifunctional nature of 10-Bromo-1-decene makes it a valuable building block in several

areas:

Pharmaceutical Intermediates: It serves as a precursor for synthesizing complex molecules

in drug discovery, where its long alkyl chain can be used to modulate lipophilicity.[2]

Polymer Chemistry: The terminal alkene can participate in polymerization reactions, leading

to the creation of polymers with unique properties.[2]
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Surface Chemistry: It is used to modify material surfaces to improve properties like adhesion

and compatibility, which is valuable in the development of coatings and electronics.[2]

Organic Synthesis: It is widely used as a versatile reagent for introducing a brominated C10

chain in the synthesis of novel organic compounds.[2]

Safety and Handling
Hazard Classifications: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[1]

Precautionary Statements: Avoid breathing fumes/gas/mist/vapors/spray (P261). Wear

protective gloves/protective clothing/eye protection/face protection (P280). In case of contact

with eyes, rinse cautiously with water for several minutes (P305 + P351 + P338).[1]

Storage: Keep in a dark place, sealed in a dry, room-temperature environment away from

strong oxidizing agents.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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